![molecular formula C19H18N4OS B4623983 3-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4623983.png)
3-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
The thieno[2,3-d]pyrimidin-4(3H)-one derivatives are significant due to their diverse biological activities and pharmacological importance. These compounds have been synthesized through various green and efficient methodologies, emphasizing the importance of step economy and easy purification processes.
Synthesis Analysis
The synthesis of thieno[2,3-d]pyrimidin-4(3H)-ones has evolved to be more environmentally friendly and efficient. A notable approach involves a catalytic four-component reaction using ketones, ethyl cyanoacetate, S8, and formamide, highlighting the green chemistry aspect by reducing catalyst loading and simplifying purification (Shi et al., 2018).
Molecular Structure Analysis
The molecular structure of thieno[2,3-d]pyrimidin-4(3H)-one derivatives is characterized by various spectroscopic and analytical techniques, including NMR, IR, mass spectrometry, and elemental analysis. These methodologies ensure accurate structural determination and analysis of newly synthesized compounds (Yin et al., 2022).
Chemical Reactions and Properties
Thieno[2,3-d]pyrimidin-4(3H)-ones undergo various chemical reactions to produce derivatives with potential biological activities. For instance, reactions involving N,N′-bis(5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4-yl)methanediamine with oxalyl chloride showcase the versatility in producing pharmacologically relevant compounds (Yin & Kim, 2022).
Scientific Research Applications
Synthesis and Antioxidant Activity
A study focused on the synthesis of new series of thieno[2,3-d]pyrimidine derivatives showcasing significant in vitro antioxidant activity. These compounds were synthesized and characterized by various analytical methods, revealing that the presence of electron-donating substituents enhances their radical scavenging activities, whereas electron-withdrawing groups like nitro decrease it (Kotaiah et al., 2012).
Biological Activity for Antiulcer Agents
Research into imidazo[1,2-a]pyridines substituted at the 3-position has been conducted to explore their potential as antisecretory and cytoprotective antiulcer agents. This work highlights the synthetic routes and biological evaluation of these compounds, revealing that several demonstrated good cytoprotective properties in experimental models (Starrett et al., 1989).
Antimicrobial and Antitumor Activities
Another study synthesized carbamothioylamino-benzene-sulfonamide-thiophene-carboxylates and thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides. These compounds were evaluated for their in vitro activity against human tumor cell lines and for antibacterial activity, showing higher activity against all tested cell lines and significant antibacterial properties (Hafez et al., 2017).
Antimicrobial Agents Synthesis
New compounds with potential antimicrobial activity were synthesized through microwave-assisted and conventional methods. These compounds were evaluated for their in vitro antimicrobial activity against various bacterial and fungal strains, showing promising biological activity (El Azab & Abdel‐Hafez, 2015).
Antineoplastic Activity
Research on benzimidazole condensed ring systems involving the synthesis of substituted benzo[4,5]imidazo[1,2-a]pyrimidine derivatives was conducted to develop new antineoplastic agents. This work demonstrated the synthesis of these compounds and their evaluation against a range of cancer cell lines, revealing variable degrees of antineoplastic activity (Abdel-Hafez, 2007).
properties
IUPAC Name |
3-(3-imidazol-1-ylpropyl)-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4OS/c1-14-3-5-15(6-4-14)16-11-25-18-17(16)19(24)23(13-21-18)9-2-8-22-10-7-20-12-22/h3-7,10-13H,2,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSDRPJXAVKVBDP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CCCN4C=CN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(1H-imidazol-1-yl)propyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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